Cas no 2639391-33-4 (rac-tert-butyl 2-(3R,5S)-2-oxa-7-azaspiro4.4nonan-3-ylacetate)

• Product Name: rac-tert-butyl 2-(3R,5S)-2-oxa-7-azaspiro4.4nonan-3-ylacetate
• CAS No: 2639391-33-4
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5663163
• PubChem ID: 165902328
• Update Time: 2025-06-09

rac-tert-butyl 2-(3R,5S)-2-oxa-7-azaspiro4.4nonan-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-27733130
• 2639391-33-4
• rac-tert-butyl 2-[(3R,5S)-2-oxa-7-azaspiro[4.4]nonan-3-yl]acetate
• rac-tert-butyl 2-(3R,5S)-2-oxa-7-azaspiro4.4nonan-3-ylacetate

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(15)6-10-7-13(9-16-10)4-5-14-8-13/h10,14H,4-9H2,1-3H3/t10-,13-/m1/s1
• InChI Key： JMDWPJHNIBGQPZ-ZWNOBZJWSA-N
• SMILES： O1[C@H](CC(=O)OC(C)(C)C)C[C@@]2(C1)CNCC2

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.6Ų

Additional information on rac-tert-butyl 2-(3R,5S)-2-oxa-7-azaspiro4.4nonan-3-ylacetate

Comprehensive Overview of rac-tert-butyl 2-(3R,5S)-2-oxa-7-azaspiro[4.4]nonan-3-ylacetate (CAS No. 2639391-33-4)

The compound rac-tert-butyl 2-(3R,5S)-2-oxa-7-azaspiro[4.4]nonan-3-ylacetate (CAS No. 2639391-33-4) is a highly specialized chiral spirocyclic derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the spiro[4.4]nonane core and the tert-butyl ester moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological disorders and metabolic diseases, which are currently among the most searched topics in AI-driven drug development platforms.

One of the key structural highlights of rac-tert-butyl 2-(3R,5S)-2-oxa-7-azaspiro[4.4]nonan-3-ylacetate is its stereochemical complexity, which allows for selective interactions with biological targets. The presence of both 3R and 5S configurations in the spirocyclic framework contributes to its chiral recognition properties, a feature highly sought after in the design of enantioselective catalysts and therapeutic agents. This aligns with the growing trend in green chemistry and sustainable synthesis, where minimizing racemic mixtures is a priority.

In recent years, the demand for spirocyclic compounds like rac-tert-butyl 2-(3R,5S)-2-oxa-7-azaspiro[4.4]nonan-3-ylacetate has surged due to their versatility in fragment-based drug design (FBDD). FBDD is a hot topic in computational chemistry and AI-assisted molecular modeling, as it enables the rapid identification of lead compounds with optimized binding affinities. The 2-oxa-7-azaspiro[4.4]nonane scaffold, in particular, has shown promise in modulating protein-protein interactions (PPIs), a challenging yet lucrative area in modern pharmacology.

From a synthetic perspective, the tert-butyl ester group in rac-tert-butyl 2-(3R,5S)-2-oxa-7-azaspiro[4.4]nonan-3-ylacetate offers excellent stability under a wide range of reaction conditions, making it a preferred choice for multi-step organic transformations. This property is critical for high-throughput screening (HTS) workflows, where compound stability is paramount. Additionally, the azaspiro moiety introduces nitrogen-based functionality, which is often leveraged in the development of kinase inhibitors and GPCR modulators, two of the most frequently searched drug targets in bioinformatics databases.

The compound's potential extends beyond traditional small-molecule therapeutics. With the rise of PROTACs (Proteolysis-Targeting Chimeras) and other targeted protein degradation technologies, rac-tert-butyl 2-(3R,5S)-2-oxa-7-azaspiro[4.4]nonan-3-ylacetate could serve as a versatile warhead or linker component. Its rigid spirocyclic structure may enhance proteasome recruitment efficiency, a key factor in degrader design, a trending topic in precision medicine forums.

Analytical characterization of rac-tert-butyl 2-(3R,5S)-2-oxa-7-azaspiro[4.4]nonan-3-ylacetate typically involves advanced techniques such as chiral HPLC and NMR spectroscopy, which are essential for confirming its stereochemical purity. These methods are frequently discussed in quality control circles, especially with the increasing emphasis on ICH guidelines for pharmaceutical impurities. The compound's CAS No. 2639391-33-4 serves as a unique identifier in chemical databases, facilitating seamless integration into laboratory information management systems (LIMS).

Looking ahead, the applications of rac-tert-butyl 2-(3R,5S)-2-oxa-7-azaspiro[4.4]nonan-3-ylacetate are likely to expand into bioconjugation and prodrug development, areas that are gaining traction in ADC (Antibody-Drug Conjugate) research. Its balanced lipophilicity, conferred by the tert-butyl group, could improve cell membrane permeability, addressing a common challenge in CNS drug delivery—a subject of intense interest in neuropharmacology communities.